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Abstract
This document provides a comprehensive technical overview of Bolasterone (7α,17α-

dimethyltestosterone), an anabolic-androgenic steroid (AAS). It details its legal classification as

a controlled substance, explores its chemical properties, and presents available data on its

biological activity. This guide includes detailed experimental protocols for the synthesis of

related compounds and for the assessment of anabolic and androgenic effects. Furthermore, it

visualizes the androgen receptor signaling pathway and a typical experimental workflow for

metabolism studies to provide a deeper understanding of its mechanism of action and

metabolic fate.

Chemical and Legal Classification
Bolasterone is a synthetic derivative of testosterone.[1] Chemically, it is 7α,17α-

dimethyltestosterone, a modification that increases its oral bioavailability.[2]

In the United States, Bolasterone is classified as a Schedule III controlled substance under

the Anabolic Steroids Control Act. This classification indicates that it has a potential for abuse

and may lead to moderate or low physical dependence or high psychological dependence.

Substances in this schedule have a currently accepted medical use in treatment in the United

States, though Bolasterone's primary use has been in veterinary medicine.[2]
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Table 1: Chemical Identifiers for Bolasterone

Identifier Value

IUPAC Name

(7R,8R,9S,10R,13S,14S,17S)-17-hydroxy-

7,10,13,17-tetramethyl-

1,2,6,7,8,9,11,12,14,15,16-

decahydrocyclopenta[a]phenanthren-3-one

CAS Number 1605-89-6

Molecular Formula C₂₁H₃₂O₂

Molecular Weight 316.48 g/mol

Synonyms
7α,17α-Dimethyltestosterone, Myagen,

Methosarb

Anabolic and Androgenic Activity
The biological effects of Bolasterone, like other AAS, are mediated through the androgen

receptor. The relative anabolic (muscle-building) and androgenic (masculinizing) effects are key

parameters in assessing these compounds. While often cited as having a "low to moderate"

anabolic-to-androgenic ratio, specific quantitative data is limited in recent literature.[2] A 1963

study in the Journal of Endocrinology provides a direct comparison of the myotrophic (anabolic)

and androgenic activities of Bolasterone (referred to as 7:17-dimethyltestosterone) relative to

methyltestosterone.

Table 2: Comparative Anabolic and Androgenic Activity of Bolasterone

Compound
Anabolic Activity
(Myotrophic)

Androgenic
Activity

Anabolic/Androgen
ic Ratio

Methyltestosterone 1.0 (Reference) 1.0 (Reference) 1.0

Bolasterone 6.6 2.9 2.28

Data adapted from Arnold A, Potts GO, Beyler AL. J Endocrinol. 1963 Dec;28:87-92.[3]
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Experimental Protocols
Synthesis of 7α,17α-Dimethyltestosterone (Bolasterone)
This protocol is based on established methods for the synthesis of 7-methyl steroids and

should be performed by qualified chemists in a controlled laboratory setting.

Objective: To synthesize 7α,17α-dimethyltestosterone from a suitable steroid precursor.

Materials:

17α-methyltestosterone

Reagents for Grignard reaction (e.g., methylmagnesium bromide)

Reagents for oxidation (e.g., pyridinium chlorochromate)

Reagents for 7α-methylation (e.g., methyl lithium and cuprous iodide)

Anhydrous solvents (e.g., diethyl ether, tetrahydrofuran)

Chromatography supplies (e.g., silica gel)

Methodology:

Protection of the 3-keto group: The 3-keto group of 17α-methyltestosterone is protected, for

example, by forming a ketal.

Introduction of the 7-keto group: The protected steroid is oxidized to introduce a keto group

at the C7 position.

7α-methylation: A methyl group is introduced at the 7α position via a conjugate addition

reaction using a Gilman reagent (lithium dimethylcuprate), which is prepared from methyl

lithium and cuprous iodide.

Deprotection: The protecting group at the 3-position is removed to regenerate the 3-keto

group.
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Purification: The final product, Bolasterone, is purified using techniques such as column

chromatography and recrystallization.

Hershberger Assay for Anabolic and Androgenic Activity
This is a standardized in vivo assay to determine the anabolic and androgenic properties of a

substance.

Objective: To quantify the anabolic and androgenic effects of Bolasterone in a rodent model.

Materials:

Immature, castrated male rats

Bolasterone

Vehicle for administration (e.g., corn oil)

Surgical equipment for castration

Analytical balance

Methodology:

Animal Preparation: Pre-pubertal male rats are castrated and allowed to recover. This

eliminates the endogenous source of androgens.

Dosing: The castrated rats are divided into groups and administered daily doses of

Bolasterone (or a vehicle control) for a specified period, typically 7-10 days.

Necropsy and Tissue Collection: At the end of the treatment period, the animals are

euthanized, and specific tissues are carefully dissected and weighed.

Anabolic (Myotrophic) Indicator: Levator ani muscle.

Androgenic Indicators: Ventral prostate and seminal vesicles.

Data Analysis: The weights of the levator ani muscle (anabolic effect) and the ventral

prostate and seminal vesicles (androgenic effect) are compared between the treated and
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control groups. The anabolic-to-androgenic ratio is calculated from these data.
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Caption: Generalized signaling pathway for anabolic-androgenic steroids like Bolasterone.

Experimental Workflow for Metabolism Studies
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Caption: A typical experimental workflow for in vitro and in vivo metabolism studies of

Bolasterone.

Conclusion
Bolasterone is a potent, orally active anabolic-androgenic steroid that is regulated as a

Schedule III controlled substance in the United States. Its chemical modifications contribute to

its activity and metabolic profile. The established experimental protocols, such as the

Hershberger assay, are crucial for quantifying its distinct anabolic and androgenic effects.

Understanding its mechanism of action through the androgen receptor signaling pathway and

its metabolic fate is essential for researchers and professionals in the fields of endocrinology,

pharmacology, and drug development. The information presented in this guide provides a

foundational technical understanding of Bolasterone for these expert audiences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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